Cas no 1443349-00-5 (2-(2,4-Dimethoxyphenyl)-2-pentanol)

• Product Name: 2-(2,4-Dimethoxyphenyl)-2-pentanol
• CAS No: 1443349-00-5
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• MDL: MFCD20528623
• CID: 5160662
• Update Time: 2026-03-04

2-(2,4-Dimethoxyphenyl)-2-pentanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dimethoxyphenyl)-2-pentanol

• MDL： MFCD20528623
• Inchi： 1S/C13H20O3/c1-5-8-13(2,14)11-7-6-10(15-3)9-12(11)16-4/h6-7,9,14H,5,8H2,1-4H3
• InChI Key： ZEBDLIPVROCQKD-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(OC)C=C1OC)(O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,4-Dimethoxyphenyl)-2-pentanol

Introduction to 2-(2,4-Dimethoxyphenyl)-2-pentanol (CAS No. 1443349-00-5)

2-(2,4-Dimethoxyphenyl)-2-pentanol, identified by the Chemical Abstracts Service Number (CAS No.) 1443349-00-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a pentyl chain attached to a benzene ring substituted with two methoxy groups at the 2 and 4 positions, has garnered attention due to its structural uniqueness and potential biological activities. The presence of the hydroxyl group at the second carbon of the pentyl chain enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The compound’s structural framework positions it as a derivative of anisole (methyl phenyl ether) with an extended hydrophobic tail. This combination of aromatic and aliphatic moieties suggests diverse interactions with biological targets, which is a key consideration in drug discovery. The dimethoxyphenyl moiety, in particular, is known for its ability to modulate enzyme activity and receptor binding, a feature that has been extensively studied in the development of therapeutic agents.

In recent years, there has been growing interest in molecules that can modulate central nervous system (CNS) function. The structural features of 2-(2,4-Dimethoxyphenyl)-2-pentanol make it a candidate for investigating its potential effects on neurotransmitter systems. Preliminary studies have suggested that this compound may interact with serotonergic and dopaminergic pathways, which are implicated in various neurological and psychiatric disorders. The hydroxyl group’s ability to form hydrogen bonds could facilitate its binding to specific protein targets, thereby influencing physiological processes.

The synthesis of 2-(2,4-Dimethoxyphenyl)-2-pentanol involves multi-step organic reactions that highlight the compound’s synthetic utility. One common synthetic route begins with the Friedel-Crafts alkylation of anisole to introduce the pentyl group, followed by selective methylation at the 2 and 4 positions. This method underscores the compound’s versatility as a building block in medicinal chemistry. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, can further refine the structure and enhance yields, making large-scale production feasible for research purposes.

The pharmacological potential of 2-(2,4-Dimethoxyphenyl)-2-pentanol has been explored in several preclinical studies. Researchers have focused on its possible role as an intermediate in the development of novel therapeutics for conditions such as depression, anxiety, and neurodegenerative diseases. The compound’s ability to cross the blood-brain barrier is a critical factor in its potential application as a CNS drug. Additionally, its stability under various physiological conditions makes it a promising candidate for further investigation.

One notable aspect of 2-(2,4-Dimethoxyphenyl)-2-pentanol is its potential role in modulating inflammation pathways. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders and autoimmune conditions. Studies have indicated that compounds with similar structural motifs can influence inflammatory responses by interacting with nuclear factor kappa B (NF-κB) and other transcription factors. The hydroxyl group’s ability to engage in redox reactions further enhances its potential as an anti-inflammatory agent.

The toxicological profile of 1443349-00-5 is another area of active investigation. While preliminary data suggest that the compound is well-tolerated at moderate doses, further studies are needed to fully understand its safety profile. Acute toxicity studies have shown minimal adverse effects at high doses when administered orally or intraperitoneally in animal models. However, long-term studies are essential to assess any potential cumulative effects or delayed toxicities.

The chemical properties of CAS No. 1443349-00-5 also make it useful in material science applications beyond pharmaceuticals. Its solubility characteristics allow it to be incorporated into various formulations as an additive or modifier. For instance, it can be used to enhance the stability of certain polymers or to improve the texture of cosmetic products due to its ability to form hydrogen bonds with other molecules.

In conclusion, 2-(2,4-Dimethoxyphenyl)-2-pentanol represents a promising compound with diverse applications in both pharmaceuticals and materials science. Its unique structural features offer opportunities for developing novel therapeutics targeting neurological and inflammatory disorders. As research continues to uncover new biological activities associated with this molecule, 1443349-00-5 is poised to play a significant role in advancing medical science.